5-chloro-4,6-dimethyl-2-{octahydrocyclopenta[c]pyrrol-2-yl}pyridine-3-carbonitrile

• IUPAC Name: 2-(3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-2-yl)-5-chloro-4,6-dimethylpyridine-3-carbonitrile
• InChI: InChI=1S/C15H18ClN3/c1-9-13(6-17)15(18-10(2)14(9)16)19-7-11-4-3-5-12(11)8-19/h11-12H,3-5,7-8H2,1-2H3
• InChI Key: ZLSRESQTZPASFO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=C1Cl)C)N2CC3CCCC3C2)C#N
• Molecular Formula: C15H18ClN3
• Molecular Weight: 275.77 g/mol
• CAS No.: 2549021-14-7

Description

Pyrrole is a biologically active scaffold known for its diverse nature of activities. It’s found in many natural products and is considered a potential source of biologically active compounds. Pyridine is another common component in organic synthesis.

Synthesis Analysis

The Paal–Knorr reaction is one method used to synthesize pyrrole-containing compounds. This reaction involves the condensation of amines with diketones. For pyridine synthesis, one approach involves the addition of Grignard reagents to pyridine N-oxides.

Molecular Structure Analysis

Pyrrole is a five-membered ring with four carbon atoms and one nitrogen atom. Pyridine is a six-membered ring with five carbon atoms and one nitrogen atom.

Chemical Reactions Analysis

Pyrrole and pyridine rings can undergo various chemical reactions. For instance, the Paal–Knorr reaction can be used to synthesize pyrrole-containing compounds. In the case of pyridine, reactions with Grignard reagents have been reported.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure and the functional groups it contains. Pyrrole and pyridine rings, for instance, can influence the polarity, solubility, and reactivity of the compound.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Pyrrole-containing compounds are known to have many biological properties such as antipsychotic, β-adrenergic antagonist, anxiolytic, anticancer, antibacterial, antifungal, antiprotozoal, antimalarial and many more.

Future Directions

The future directions in the research and development of pyrrole and pyridine-containing compounds are vast, given their wide range of biological activities. Researchers continue to explore these scaffolds to their maximum potential against several diseases or disorders.